Cas no 139616-02-7 (2,5-Pyrazinediamine, N,N,N',N'-tetramethyl-)

• Product Name: 2,5-Pyrazinediamine, N,N,N',N'-tetramethyl-
• CAS No: 139616-02-7
• MF: C₈H₁₄N₄
• MW: 166.223560810089
• CID: 1276283
• Update Time: 2024-08-03

2,5-Pyrazinediamine, N,N,N',N'-tetramethyl- Chemical and Physical Properties

Names and Identifiers

• 2,5-Pyrazinediamine, N,N,N',N'-tetramethyl-
• 2,5-Pyrazinediamine, N2,N2,N5,N5-tetramethyl-

• Inchi： 1S/C8H14N4/c1-11(2)7-5-10-8(6-9-7)12(3)4/h5-6H,1-4H3
• InChI Key： GNNXXXGDCHHIGQ-UHFFFAOYSA-N
• SMILES： C1(N(C)C)=NC=C(N(C)C)N=C1

Computed Properties

• Exact Mass: 166.12202
• Monoisotopic Mass: 166.122
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 32.3A^2

Experimental Properties

• Density: 1.094±0.06 g/cm3(Predicted)
• Boiling Point: 274.5±35.0 °C(Predicted)
• PSA: 32.26
• pka: 4.20±0.10(Predicted)